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Compound of Interest

Compound Name: FGFR1 inhibitor-11

Cat. No.: B12384093

For researchers, scientists, and drug development professionals, the rigorous validation of a
kinase inhibitor's specificity is paramount to ensure targeted efficacy and minimize off-target
effects. This guide provides a comprehensive in vitro comparison of FGFR1 inhibitor-11 (also
known as FGFR-IN-11 or compound I-5) with other established FGFR1 inhibitors, supported by
experimental data and detailed protocols.

FGFR1 inhibitor-11 is a covalent, irreversible pan-FGFR inhibitor with potent activity against
all four members of the fibroblast growth factor receptor family. Its specificity is a critical
attribute for its potential as a therapeutic agent and a research tool. This guide aims to
objectively present its in vitro performance against alternative FGFR1 inhibitors, AZD4547 and
PD173074.

Comparative Analysis of Kinase Specificity

The in vitro potency and selectivity of FGFR1 inhibitor-11, AZD4547, and PD173074 have
been evaluated using biochemical kinase assays. The half-maximal inhibitory concentration
(IC50) values against a panel of kinases provide a quantitative measure of their specificity.
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Kinase Target

FGFR1 inhibitor-11

AZDA4547 IC50 (nM) PD173074 I1C50

(1-5) IC50 (nM)[1] [2] (nM)
FGFR1 9.9 0.2 ~25[3]
FGFR2 3.1 2.5
FGFR3 16 1.8
FGFR4 1.8 165
VEGFR2 (KDR) >1000 24 100-200[3]
PDGFR >1000 >25000
c-Src >1000 >25000
EGFR >1000 >50000
InsR >50000
MEK >1000 >50000
PKC >50000

Data for FGFR1 inhibitor-11 is from a kinase panel of 369 kinases, with most off-targets
showing >1000 nM IC50[4][5]. Data for AZD4547 and PD173074 are compiled from various
sources and may not represent a single comprehensive screen.

Signaling Pathway Context

FGFR1 signaling is initiated by the binding of fibroblast growth factors (FGFs) and heparan

sulfate proteoglycans (HSPGSs), leading to receptor dimerization and autophosphorylation of

tyrosine residues in the kinase domain. This activates downstream signaling cascades,

primarily the RAS-MAPK and PI3K-AKT pathways, which regulate cell proliferation, survival,

and differentiation. The diagram below illustrates this pathway and the point of inhibition by

FGFR1 inhibitors.

© 2025 BenchChem. All rights reserved.

2/5 Tech Support


https://www.medchemexpress.com/fgfr-in-11.html
https://pdfs.semanticscholar.org/d8c4/f283bb9e20e69cf5d36268917197fdfa6c68.pdf
https://assets.fishersci.com/TFS-Assets/LSG/brochures/Z-LYTE_Brochure_0805.PDF
https://assets.fishersci.com/TFS-Assets/LSG/brochures/Z-LYTE_Brochure_0805.PDF
https://www.benchchem.com/product/b12384093?utm_src=pdf-body
https://www.researchgate.net/publication/352432836_Discovery_and_Optimization_of_a_Novel_2_H_-Pyrazolo34-dpyrimidine_Derivative_as_a_Potent_Irreversible_Pan-Fibroblast_Growth_Factor_Receptor_Inhibitor
https://www.researchgate.net/publication/376151817_Discovery_and_development_of_quinazoline_compounds_as_irreversible_pan-fibroblast_growth_factor_receptor_inhibitors_with_potent_antitumor_activities
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative
Check Availability & Pricing

FGFR1 Signaling Pathway

Extracellular Space

(rer ) (o)

Cell Membr.

Intracellular Space

FGFR1 Inhibitor-11

|
|
Autophpsphorylation i
|

Phosphorylated
FGFR1

Proliferation

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

In Vitro Inhibitor Specificity Validation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12384093#validating-the-specificity-of-fgfr1-inhibitor-
11-in-vitro]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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